Cas no 96259-02-8 (DL-Phenylalanine-3,3-d2)

• Product Name: DL-Phenylalanine-3,3-d2
• CAS No: 96259-02-8
• MF: C₉H₁₁NO₂
• MW: 167.201465845108
• MDL: MFCD00084165
• CID: 800150
• PubChem ID: 16213432
• Update Time: 2024-10-25

DL-Phenylalanine-3,3-d2 Chemical and Physical Properties

Names and Identifiers

• Phenylalanine-b,b-d2
• 2-amino-3,3-dideuterio-3-phenylpropanoic acid
• DL-PHENYLALANINE-BETA,BETA-D2
• DL-Phenylalanine-β,β-d2 (ZCI)
• DL
• DL-Phenylalanine-3,3-d2
• DL-Phenylalanine-3,3-d2, 98 atom % D
• AKOS015913772
• DTXSID20583946
• 96259-02-8
• (beta,beta-~2~H_2_)Phenylalanine

• MDL： MFCD00084165
• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/i6D2
• InChI Key： COLNVLDHVKWLRT-NCYHJHSESA-N
• SMILES： C([2H])([2H])(C1C=CC=CC=1)C(N)C(=O)O

Computed Properties

• Exact Mass: 167.091532086g/mol
• Monoisotopic Mass: 167.091532086g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 266-267 °C (dec.)(lit.)

DL-Phenylalanine-3,3-d2 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives